Cas no 278-36-4 (7-Azabicyclo[4.2.0]octane)

• Product Name: 7-Azabicyclo[4.2.0]octane
• CAS No: 278-36-4
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD11204150
• CID: 3928242
• PubChem ID: 20521860
• Update Time: 2025-05-22

7-Azabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.2.0]octane
• 7-Aza-bicyclo[4.2.0]octane
• CS-0046718
• 278-36-4
• EN300-89905
• SCHEMBL1829828
• DTXSID801312012
• P11106
• AKOS009296680

• MDL： MFCD11204150
• Inchi： 1S/C7H13N/c1-2-4-7-6(3-1)5-8-7/h6-8H,1-5H2
• InChI Key： OQDPEXFDRKDVPE-UHFFFAOYSA-N
• SMILES： C12C(NC1)CCCC2

Computed Properties

• Exact Mass: 111.104799419Da
• Monoisotopic Mass: 111.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 7-Azabicyclo[4.2.0]octane

Comprehensive Overview of 7-Azabicyclo[4.2.0]octane (CAS No. 278-36-4): Properties, Applications, and Research Insights

7-Azabicyclo[4.2.0]octane (CAS No. 278-36-4) is a bicyclic organic compound featuring a nitrogen atom integrated into its unique bridged ring structure. This compound belongs to the azabicycloalkane family, which has garnered significant attention in pharmaceutical and materials science research due to its structural versatility. The 7-azabicyclo[4.2.0]octane scaffold is particularly notable for its potential as a building block in drug discovery, offering a rigid framework that can enhance molecular interactions.

Recent studies highlight the growing interest in nitrogen-containing heterocycles, driven by their applications in designing bioactive molecules. Researchers frequently search for "7-Azabicyclo[4.2.0]octane synthesis" or "CAS 278-36-4 applications," reflecting the demand for efficient synthetic routes and functional derivatives. The compound's bicyclic structure mimics natural alkaloids, making it a candidate for developing novel therapeutics targeting neurological and metabolic disorders.

From a chemical perspective, 7-Azabicyclo[4.2.0]octane exhibits moderate stability under standard conditions, with solubility profiles that vary depending on functional group modifications. Its bridged ring system contributes to stereochemical complexity, a feature exploited in asymmetric catalysis and chiral drug development. Analytical techniques such as NMR and mass spectrometry are commonly employed to characterize this compound, as evidenced by queries like "278-36-4 spectroscopic data."

In the context of green chemistry, innovations in sustainable synthesis methods for azabicyclic compounds align with global trends toward eco-friendly processes. Searches for "biocatalytic routes to 7-Azabicyclo[4.2.0]octane" underscore this shift. Additionally, computational modeling studies leveraging AI-driven molecular design tools have accelerated the exploration of this compound's derivatives, addressing questions like "how to optimize 7-Azabicyclo[4.2.0]octane derivatives for drug delivery."

The industrial relevance of CAS 278-36-4 extends to agrochemicals and specialty materials, where its nitrogen-rich framework improves product performance. Patent analyses reveal applications in corrosion inhibitors and polymer additives, further diversifying its utility. As interdisciplinary research expands, 7-Azabicyclo[4.2.0]octane remains a focal point for innovation, bridging gaps between academic inquiry and commercial applications.